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Compound of Interest

Compound Name: 5-Bromo-2-(2-thienyl)pyridine

Cat. No.: B1281799

Technical Guide: 5-Bromo-2-(2-thienyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 5-Bromo-2-(2-thienyl)pyridine, including its molecular formula, weight, and a
detailed experimental protocol for its synthesis. The information is intended to support research
and development activities in medicinal chemistry and materials science.

Core Molecular Data and Physical Properties

5-Bromo-2-(2-thienyl)pyridine is a heterocyclic compound featuring a pyridine ring substituted
with a bromine atom and a thienyl group. Its key quantitative data are summarized in the table
below for ease of reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1281799?utm_src=pdf-interest
https://www.benchchem.com/product/b1281799?utm_src=pdf-body
https://www.benchchem.com/product/b1281799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Formula CoHeBINS [1]
Molecular Weight 240.12 g/mol [2]

CAS Number 91891-74-6 [21[3]

Physical Form

Solid, Crystalline Powder

[2]

Color White [2]
Melting Point 81°C [2]
inchi 1S/C9H6BrNS/c10-7-3-4-8(11-
n
6-7)9-2-1-5-12-9/h1-6H
POYKHSYCYNRTKC-
InChlKey
UHFFFAOYSA-N
BrC1=CC=C(C2=CC=CS2)N=
SMILES

C1

Synthesis of 5-Bromo-2-(2-thienyl)pyridine

A common method for the synthesis of 5-Bromo-2-(2-thienyl)pyridine is the electrophilic

bromination of 2-(2-thienyl)pyridine. The experimental protocol detailed below is based on

established chemical principles.

Experimental Protocol: Bromination of 2-(2-

thienyl)pyridine

This protocol describes the synthesis of 5-Bromo-2-(2-thienyl)pyridine from 2-(2-

thienyl)pyridine.

Materials:

o 2-(2-thienyl)pyridine (0.05 mol, 8.05 g)

e Bromine (0.1 mol, 16 g)
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e Methylene chloride (250 ml)

¢ 10% aqueous sodium carbonate solution

Procedure:

Dissolve 8.05 g (0.05 mol) of 2-(2-thienyl)pyridine in 250 ml of methylene chloride.

To this solution, add 16 g (0.1 mol) of bromine.

Stir the reaction mixture for 10 minutes.[4]

After stirring, wash the reaction mixture with a 10% aqueous sodium carbonate solution to
neutralize any remaining acid.[4]

Dry the organic layer and evaporate the solvent to yield the product.[4]

Note: The source for this protocol refers to the product as "2-(5-Bromo-2-thienyl)pyridine” in its
title, which is likely a typographical error, as the reaction conditions are consistent with the
bromination of the pyridine ring at the 5-position.

Spectroscopic and Analytical Data
Mass Spectrometry

While experimental mass spectra are not readily available in public databases, predicted mass-
to-charge ratios (m/z) for various adducts of 5-Bromo-2-(2-thienyl)pyridine can be found.

Adduct Predicted m/z
[M+H]* 239.94771
[M+Na]* 261.92965
[M-H]~ 237.93315
[M+NHa]* 256.97425
[M+K]* 277.90359
[M]* 238.93988

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


http://www.wiley-vch.de/contents/jc_2002/2007/z700793_s.pdf
http://www.wiley-vch.de/contents/jc_2002/2007/z700793_s.pdf
http://www.wiley-vch.de/contents/jc_2002/2007/z700793_s.pdf
https://www.benchchem.com/product/b1281799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Data sourced from PubChem CID 13238694)[1]

NMR and IR Spectroscopy

As of the latest literature review, detailed experimental *H NMR, 3C NMR, and IR spectral data
for 5-Bromo-2-(2-thienyl)pyridine have not been published in readily accessible scientific
databases. Researchers are advised to perform their own spectral analysis for full
characterization of the synthesized compound.

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Bromo-2-(2-

thienyl)pyridine.
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Caption: Synthesis workflow for 5-Bromo-2-(2-thienyl)pyridine.

Molecular Structure Relationship

This diagram illustrates the logical relationship between the constituent parts of the 5-Bromo-2-
(2-thienyl)pyridine molecule.
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Caption: Structural components of 5-Bromo-2-(2-thienyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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